Cas no 1211803-67-6 (1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine structure
1211803-67-6 structure
Product Name:1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
CAS No:1211803-67-6
MF:C20H21N3O3S
MW:383.46404337883
CID:6385257
PubChem ID:45540569
Update Time:2024-01-16

1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
    • (2-ethylsulfanylphenyl)-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
    • VU0648228-1
    • 1-[2-(ethylsulfanyl)benzoyl]-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
    • (2-(ethylthio)phenyl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
    • F5596-0568
    • 1211803-67-6
    • AKOS024514767
    • Inchi: 1S/C20H21N3O3S/c1-2-27-17-8-4-3-6-15(17)20(24)23-11-9-14(10-12-23)18-21-22-19(26-18)16-7-5-13-25-16/h3-8,13-14H,2,9-12H2,1H3
    • InChI Key: BOVASBUHBIZARR-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1SCC)(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O

Computed Properties

  • Exact Mass: 383.13036271g/mol
  • Monoisotopic Mass: 383.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 97.7Ų

1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>

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